2-[2-methyl-5-(pyrimidin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]-4-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-methyl-5-pyrimidin-2-yl-1-[4-(trifluoromethyl)pyrimidin-2-yl]-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C16H17F3N6/c1-10-7-11-8-24(14-20-4-2-5-21-14)9-12(11)25(10)15-22-6-3-13(23-15)16(17,18)19/h2-6,10-12H,7-9H2,1H3
• InChI Key: NYYGMAKKCNVIOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2CN(CC2N1C3=NC=CC(=N3)C(F)(F)F)C4=NC=CC=N4
• Molecular Formula: C16H17F3N6
• Molecular Weight: 350.34 g/mol

Description

The compound “2-[2-methyl-5-(pyrimidin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]-4-(trifluoromethyl)pyrimidine” is a complex organic molecule that contains several functional groups and rings, including pyrimidine and pyrrole rings. Pyrimidine is a basic aromatic ring structure found in many important biomolecules like DNA and RNA.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrimidine and pyrrole rings, as well as the trifluoromethyl group. These groups could participate in various reactions, such as nucleophilic substitutions or electrophilic aromatic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Anti-Fibrosis Activity

Pyrimidine derivatives, such as the one , have been found to exhibit anti-fibrosis activity. In a study, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6). . .

Synthetic Intermediate

. Synthetic intermediates are substances used in chemical reactions to produce other substances.

Potential Pharmacological Activities

While not directly related to the specific compound , it’s worth noting that pyrimidine derivatives are known to exhibit diverse types of biological and pharmaceutical activities. . This suggests that “2-[2-methyl-5-(pyrimidin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]-4-(trifluoromethyl)pyrimidine” could potentially have similar pharmacological activities.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidine derivatives have been found to have anti-fibrotic activities, acting on hepatic stellate cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These would need to be assessed through laboratory testing and safety data sheets.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses, such as in medicine or materials science.